5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile
Overview
Description
5-Methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile (MSMTC) is a novel small molecule that has recently been developed as a potential therapeutic agent for a variety of diseases. It is a member of the thiazole family, which is known for its ability to induce cell death and inhibit tumor growth. MSMTC is an attractive candidate for the development of novel drugs due to its low toxicity and high selectivity for target cells.
Scientific Research Applications
5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile has been studied extensively as a potential therapeutic agent for a variety of diseases, including cancer, diabetes, and Alzheimer’s disease. It has been shown to inhibit the growth of several types of cancer cells, including breast and prostate cancer. In addition, it has been shown to reduce blood glucose levels in diabetic mice, and to reduce the accumulation of amyloid-β plaques in the brains of mice with Alzheimer’s disease.
Mechanism of Action
The exact mechanism of action of 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile is not fully understood. However, it is believed to act through a variety of pathways, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis. It has also been shown to inhibit the activity of several important enzymes, including protein kinase C and glycogen synthase kinase-3.
Biochemical and Physiological Effects
5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the expression of several pro-inflammatory cytokines, including interleukin-6 and tumor necrosis factor-α. It has also been shown to reduce the activity of several enzymes involved in the metabolism of glucose, including hexokinase, phosphofructokinase, and glucose-6-phosphatase.
Advantages and Limitations for Lab Experiments
5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile has several advantages for lab experiments. It is a small molecule, which makes it easy to handle and store. In addition, it is relatively non-toxic, which makes it safe to use in experiments. However, it also has some limitations. For example, it is not very soluble in water, which can make it difficult to use in experiments.
Future Directions
There are a number of potential future directions for the study of 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile. These include further research into its mechanism of action, its potential therapeutic applications, and its pharmacokinetics. In addition, further research into the synthesis methods of 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile could help to improve its yield and reduce its cost. Finally, further research into the biochemical and physiological effects of 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile could help to identify new therapeutic targets and develop new treatments for a variety of diseases.
Synthesis Methods
5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile can be synthesized using a variety of methods, including the reaction of 5-methanesulfinyl-3-methoxy-1,2-thiophene-4-carbonitrile (MSTC) with sodium azide in aqueous acetic acid. This reaction yields a mixture of 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile and MSTC, which can be separated by preparative high-performance liquid chromatography (HPLC). The reaction can also be carried out in the presence of a catalyst such as palladium or platinum, which increases the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile involves the reaction of 2-amino-3-methoxythiophene with methanesulfonyl chloride, followed by reaction with potassium cyanide.", "Starting Materials": [ "2-amino-3-methoxythiophene", "Methanesulfonyl chloride", "Potassium cyanide" ], "Reaction": [ "Step 1: 2-amino-3-methoxythiophene is reacted with methanesulfonyl chloride in the presence of a base such as triethylamine to form 5-methanesulfonyl-3-methoxythiophene.", "Step 2: The resulting product from step 1 is then reacted with potassium cyanide in the presence of a solvent such as dimethylformamide to form 5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile." ] } | |
CAS RN |
157138-36-8 |
Product Name |
5-methanesulfinyl-3-methoxy-1,2-thiazole-4-carbonitrile |
Molecular Formula |
C6H6N2O2S2 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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